Phosphinous acid, bis(3,5-dimethylphenyl)-

• IUPAC Name: bis(3,5-dimethylphenyl)phosphinous acid
• InChI: InChI=1S/C16H19OP/c1-11-5-12(2)8-15(7-11)18(17)16-9-13(3)6-14(4)10-16/h5-10,17H,1-4H3
• InChI Key: KPVSNHKBKLAELF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)P(C2=CC(=CC(=C2)C)C)O)C
• Molecular Formula: C16H19OP
• DSSTOX Substance ID: DTXSID60458048
• Molecular Weight: 258.29 g/mol
• CAS No.: 866324-40-5

Description

Phosphinous acid, bis(3,5-dimethylphenyl)- is an organophosphorus compound with the molecular formula C16H19OP. It is characterized by the presence of two 3,5-dimethylphenyl groups attached to a phosphinous acid moiety. This compound is of significant interest in various fields of chemistry due to its unique structural and chemical properties .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of phosphinous acid, bis(3,5-dimethylphenyl)- typically involves the reaction of 3,5-dimethylphenyl lithium with phosphorus trichloride, followed by hydrolysis. The reaction conditions often require an inert atmosphere, such as nitrogen or argon, to prevent oxidation. The reaction is usually carried out at low temperatures to control the reactivity of the intermediates .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques, such as crystallization and distillation, are common in industrial settings .

Chemical Reactions Analysis

Types of Reactions: Phosphinous acid, bis(3,5-dimethylphenyl)- undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form the corresponding phosphine oxide.

Reduction: Reduction reactions can convert it back to the phosphine.

Substitution: It can participate in substitution reactions where the phenyl groups are replaced by other substituents.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and oxygen.

Reduction: Reducing agents such as lithium aluminum hydride are often used.

Substitution: Substitution reactions may require catalysts like palladium or nickel.

Major Products Formed:

Oxidation: Bis(3,5-dimethylphenyl)phosphine oxide.

Reduction: Bis(3,5-dimethylphenyl)phosphine.

Substitution: Various substituted phosphinous acids depending on the reagents used.

Scientific Research Applications

Phosphinous acid, bis(3,5-dimethylphenyl)- has a wide range of applications in scientific research:

Chemistry: It is used as a ligand in coordination chemistry and as a reagent in organic synthesis.

Biology: Its derivatives are studied for their potential biological activities.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which phosphinous acid, bis(3,5-dimethylphenyl)- exerts its effects involves its ability to coordinate with metal ions, forming stable complexes. These complexes can act as catalysts in various chemical reactions, facilitating processes such as hydrogenation and cross-coupling. The molecular targets and pathways involved depend on the specific application and the nature of the metal ion coordinated .

Comparison with Similar Compounds

• Diphenylphosphine oxide
• Bis(2,4,6-trimethylphenyl)phosphine oxide
• Bis(2-methoxyphenyl)phosphine oxide

Comparison: Phosphinous acid, bis(3,5-dimethylphenyl)- is unique due to the presence of the 3,5-dimethylphenyl groups, which provide steric hindrance and influence its reactivity and stability. Compared to other similar compounds, it offers distinct advantages in terms of selectivity and efficiency in catalytic processes .